LogP Optimization vs. Trichloro Parent and HPBSA
The calculated logP of 2,4,5-trichloro-N-(2-hydroxypropyl)benzenesulfonamide is 2.31, placing it between its two most direct structural parents: 2,4,5-trichlorobenzenesulfonamide (logP 4.08) [1] and N-(2-hydroxypropyl)benzenesulfonamide (HPBSA, logP 1.82) . This intermediate value is not achievable by blending the two parents. The ~1.8 log unit reduction relative to the trichloro parent indicates substantially lower non-specific tissue partitioning, while the ~0.5 log unit increase over HPBSA preserves sufficient membrane permeability for intracellular target engagement. This balanced profile satisfies the commonly cited optimal logP range of 1–3 for drug-like molecules, whereas the trichloro parent (logP 4.08) exceeds this window, predicting poor aqueous solubility and high plasma protein binding.
| Evidence Dimension | Calculated partition coefficient (logP) |
|---|---|
| Target Compound Data | 2.31 (ZINC15 calculated logP) |
| Comparator Or Baseline | 2,4,5-Trichlorobenzenesulfonamide: logP 4.08 (Molbase); N-(2-hydroxypropyl)benzenesulfonamide (HPBSA): logP 1.82 (Chem960) |
| Quantified Difference | Target is 1.77 log units less lipophilic than trichloro parent; 0.49 log units more lipophilic than HPBSA |
| Conditions | Computational prediction (ZINC15, Molbase, Chem960); experimental logP data not available for target compound |
Why This Matters
For procurement decisions, this logP differentiation means the target compound is predicted to have superior aqueous solubility and a more favorable drug-likeness window than the trichloro parent, while retaining better membrane permeability than HPBSA, making it a more balanced starting scaffold for medicinal chemistry programs.
- [1] Molbase. 2,4,5-Trichlorobenzenesulfonamide, CAS 29092-27-1. LogP 4.07530. https://m.molbase.cn/baike/1517099/ (accessed 2026-04-30). View Source
